N-cyclopentyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-cyclopentyl-2-[3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetamide
• InChI: InChI=1S/C22H25N3O4S/c1-2-29-17-9-7-15(8-10-17)13-25-21(27)20-18(11-12-30-20)24(22(25)28)14-19(26)23-16-5-3-4-6-16/h7-12,16,20H,2-6,13-14H2,1H3/p+1
• InChI Key: UKINCTUOOCLQOY-UHFFFAOYSA-O
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2C(=O)C3C(=[N+](C2=O)CC(=O)NC4CCCC4)C=CS3
• Molecular Formula: C22H26N3O4S+
• Molecular Weight: 428.5 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, the synthesis of similar compounds like quinoline derivatives involves various protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. These classical synthesis protocols are still used today for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of these compounds.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Antitumor Agents : Compounds related to the mentioned chemical structure have been synthesized as potential antitumor agents. For example, acyclonucleoside hydroxamic acids were synthesized as inhibitors of ribonucleotide reductase, showing potential as antitumor agents (Farr et al., 1989). These compounds' mechanism involves inhibiting key enzymes required for DNA synthesis in rapidly dividing cells, such as cancer cells.

Anti-Inflammatory and Analgesic Activities : Pyrimidine derivatives have been explored for their anti-inflammatory and analgesic activities. For instance, some pyrimidine derivatives showed significant anti-inflammatory and analgesic effects in preclinical models, highlighting their potential therapeutic applications in managing pain and inflammation (Sondhi et al., 2009).

Antimicrobial Agents : The synthesis of new pyrimidine and oxazinone derivatives fused with thiophene rings using starting materials like 2-chloro-6-ethoxy-4-acetylpyridine has led to compounds with promising antibacterial and antifungal activities (Hossan et al., 2012). These studies contribute to the search for new antimicrobial agents to combat resistant strains of bacteria and fungi.